Cas no 119-95-9 (3-(2-Hydroxyethyl)(3-methylphenyl)aminopropanenitrile)

• Product Name: 3-(2-Hydroxyethyl)(3-methylphenyl)aminopropanenitrile
• CAS No: 119-95-9
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• MDL: MFCD00045976
• CID: 35934
• PubChem ID: 67077
• Update Time: 2025-06-27

3-(2-Hydroxyethyl)(3-methylphenyl)aminopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-((2-Hydroxyethyl)(m-tolyl)amino)propanenitrile
• 3-[N-(2-Hydroxyethyl)-m-toluidino]propiononitrile
• 3-[(2-Hydroxyethyl)(3-methylphenyl)amino]-propanenitrile
• N-(2-CYANOETHYL)-N-(2-HYDROXYETHYL)-M-TOLUIDINE
• N-(2-Cyanoethyl)-N-(2-hydroxyethyl)-m-toluidine N-(2-Cyanoethyl)-N-(2-hydroxyethyl)-m-toluidine
• 3-[(2-Hydroxyethyl)(3-methylphenyl)amino]propionitrile
• 3-[(2-Hydroxyethyl)-m-toluidino]propionitrile
• 3-[N-(2-hydroxyethyl)-3-methylanilino]propanenitrile
• N-(2-Hydroxyethyl)-N-(2-cyanoethyl)-m-toluidine
• 3-[(2-hydroxyethyl)(3-methylphenyl)amino]-propanenitril
• N-(2-CYANOETHYL)-N-(
• N-CYANOETHYL-N-HYDROXYETHYL-M-TOLUIDINE
• N-CYANOETHYL-N-HYDROXYETHYL-3-TOLUIDINE
• 3-((2-HYDROXYETHYL)(3-METHYLPHENYL)AMIN&
• 3-((2-HYDROXYETHYL)(3-METHYLPHENYL)AMINO
• 3-[N-(2-Hydroxyethyl)-m-toluidino]propion
• 3-methyl-N-hydroxyethyl-N-cyanoethylaniline
• D95845
• 3-[(2-hydroxyethyl)(3-methylphenyl)amino]propanenitrile
• FT-0631684
• NSC-329205
• 3-(N-(2-Hydroxyethyl)-m-toluidino)propiononitrile
• YYR9XC72FT
• SCHEMBL9300167
• DTXSID8059502
• 3-[N-(2-Hydroxyethyl)-m-toluidino]propiononitrile;3-[(2-Hydroxyethyl)(m-tolyl)amino]propionitrile
• CS-0365422
• N-(TERT-BUTOXYCARBONYL)-L-PROLINEN-METHOXY-N-METHYLAMIDE
• A892385
• N-(beta-Cyanoethyl)-N-(beta-hydroxyethyl)-M-toluidine
• N-(Cyanoethyl)-N-Hydroxyethyl-m-Toluidine
• Propanenitrile, 3-[(2-hydroxyethyl)(3-methylphenyl)amino]-
• NSC 329205
• 3-(N-(2-Hydroxyethyl)-m-toluidino)propionitrile
• 119-95-9
• AS-70727
• EINECS 204-360-1
• N-Cyanoethyl-N-oxyethyl-m-toluidine
• Propionitrile, 3-(N-(2-hydroxyethyl)-m-toluidino)-
• Propionitrile, 3-[N-(2-hydroxyethyl)-m-toluidino]-
• OSNNWHRYDJYFJL-UHFFFAOYSA-N
• 3-[N-(2-Hydroxyethyl)-m-toluidino]propionitrile
• NSC329205
• NS00023894
• 3-[(2-Hydroxyethyl)-3-methylanilino]propanenitrile #
• Propanenitrile, 3-((2-hydroxyethyl)(3-methylphenyl)amino)-
• AKOS005175114
• DB-041513
• Propionitrile, 3-(N-(2-hydroxyethyl)-m-toluidino)-(8CI)
• 204-360-1
• DTXCID3033480
• 3-(2-Hydroxyethyl)(3-methylphenyl)aminopropanenitrile

• MDL： MFCD00045976
• Inchi： 1S/C12H16N2O/c1-11-4-2-5-12(10-11)14(8-9-15)7-3-6-13/h2,4-5,10,15H,3,7-9H2,1H3
• InChI Key： OSNNWHRYDJYFJL-UHFFFAOYSA-N
• SMILES： OCCN(C1C=CC=C(C)C=1)CCC#N

Computed Properties

• Exact Mass: 204.12600
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.05 g/mL at 25 °C(lit.)
• Boiling Point: 403.2 ℃ at 760 mmHg
• Flash Point: 110 °C
• Refractive Index: n20/D 1.564(lit.)
• PSA: 47.26000
• LogP: 1.70738

3-(2-Hydroxyethyl)(3-methylphenyl)aminopropanenitrile Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26-S36
• Risk Phrases：R20/21/22
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 3-(2-Hydroxyethyl)(3-methylphenyl)aminopropanenitrile

3-(2-Hydroxyethyl)(3-methylphenyl)aminopropanenitrile: A Comprehensive Overview

The compound with CAS No. 119-95-9, commonly referred to as 3-(2-Hydroxyethyl)(3-methylphenyl)aminopropanenitrile, is a versatile organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and specialty chemicals. Recent advancements in synthetic methodologies and its integration into advanced materials have further highlighted its importance in modern chemistry.

3-(2-Hydroxyethyl)(3-methylphenyl)aminopropanenitrile is characterized by its complex structure, which includes an amino group, a hydroxyl group, and a nitrile functional group. These functional groups contribute to its reactivity and versatility in chemical reactions. The presence of the nitrile group makes it a valuable precursor for the synthesis of amides, amines, and other nitrogen-containing compounds. Recent studies have demonstrated its utility in the development of bioactive molecules, particularly in the context of drug discovery.

One of the most notable applications of this compound is in the pharmaceutical industry. Researchers have explored its role as an intermediate in the synthesis of various bioactive compounds. For instance, it has been used in the development of antiviral agents and anticancer drugs. The ability to modify its structure through simple chemical transformations has made it a valuable tool for medicinal chemists. Recent findings suggest that derivatives of this compound exhibit promising antiproliferative activity against certain cancer cell lines.

In addition to its pharmaceutical applications, 3-(2-Hydroxyethyl)(3-methylphenyl)aminopropanenitrile has found utility in agrochemicals. Its ability to act as a precursor for herbicides and fungicides has been well-documented. The compound's structural flexibility allows for the creation of molecules with enhanced bioactivity and selectivity. Recent advancements in green chemistry have also led to more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high yields.

The synthesis of 3-(2-Hydroxyethyl)(3-methylphenyl)aminopropanenitrile involves a series of well-established organic reactions. Key steps include nucleophilic substitution, condensation reactions, and oxidation processes. The choice of reagents and reaction conditions plays a critical role in determining the overall efficiency and scalability of the synthesis. Recent studies have focused on optimizing these processes to achieve higher purity and better atom economy.

From a materials science perspective, this compound has shown potential as a building block for advanced polymers and materials with tailored properties. Its functional groups can be exploited to create cross-linked networks or functional surfaces with specific applications in coatings, adhesives, and electronic materials. Emerging research highlights its role in the development of stimuli-responsive materials, which can respond to external stimuli such as temperature or pH changes.

In conclusion, 3-(2-Hydroxyethyl)(3-methylphenyl)aminopropanenitrile (CAS No. 119-95-9) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties, combined with recent advancements in synthetic methodologies and material science, position it as a key player in modern chemical research. As ongoing studies continue to uncover new applications and improve synthetic techniques, this compound is poised to make significant contributions to both academic and industrial fields.